Cas no 62502-03-8 (Benzoic acid, 3-ethoxy-5-methoxy-)

• Product Name: Benzoic acid, 3-ethoxy-5-methoxy-
• CAS No: 62502-03-8
• MF: C₁₀H₁₂O₄
• MW: 196.199883460999
• CID: 442451
• PubChem ID: 71385775
• Update Time: 2025-04-19

Benzoic acid, 3-ethoxy-5-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-ethoxy-5-methoxy-
• 3-Ethoxy-5-methoxybenzoic acid
• CS-0195991
• 62502-03-8
• DTXSID90807989
• SCHEMBL18311268
• MFCD20643909
• E92006

• MDL： MFCD20643909
• Inchi： 1S/C10H12O4/c1-3-14-9-5-7(10(11)12)4-8(6-9)13-2/h4-6H,3H2,1-2H3,(H,11,12)
• InChI Key： QENKSFRQXANPAD-UHFFFAOYSA-N
• SMILES： O(CC)C1C=C(C=C(C(=O)O)C=1)OC

Computed Properties

• Exact Mass: 196.07356
• Monoisotopic Mass: 196.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives